![molecular formula C18H23N3O2 B5566989 N-(3,4-dihydro-2H-chromen-3-ylmethyl)-3-(4,5-dimethyl-1H-pyrazol-3-yl)propanamide](/img/structure/B5566989.png)
N-(3,4-dihydro-2H-chromen-3-ylmethyl)-3-(4,5-dimethyl-1H-pyrazol-3-yl)propanamide
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Description
N-(3,4-dihydro-2H-chromen-3-ylmethyl)-3-(4,5-dimethyl-1H-pyrazol-3-yl)propanamide is a useful research compound. Its molecular formula is C18H23N3O2 and its molecular weight is 313.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 313.17902698 g/mol and the complexity rating of the compound is 404. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antidepressant Potential and SAR Insights
A study described a series of compounds with narrow structure-activity relationships identifying potential antidepressants. One compound, identified as a potential antidepressant, showed equipotency with imipramine in standard antidepressant assays but without significant anticholinergic action, suggesting a favorable profile for further investigation (Bailey et al., 1985).
Catalytic Applications and Complex Formation
Research on palladium(II) chloride complexes with related ligands has provided insights into the structural properties and coordination behavior of these compounds, highlighting their potential in catalytic applications and as part of complex molecular assemblies (Palombo et al., 2019).
Solid Base Catalyst for Organic Synthesis
A study on silica-bonded N-propylpiperazine sodium n-propionate as a recyclable catalyst showcased its efficiency in the synthesis of various derivatives, including 4H-pyran and chromene derivatives. This highlights the utility of such catalysts in enhancing reaction efficiencies and environmental sustainability (Niknam et al., 2013).
Novel Synthesis Methods
Research into one-pot, three-component synthesis methods using starch solution as a catalyst for tetrahydrobenzo[b]pyran and dihydropyrano[c]chromene derivatives illustrates the ongoing development of more efficient, environmentally friendly synthesis techniques (Hazeri et al., 2014).
Potential Antioxidant and Antihyperglycemic Agents
A study on the synthesis of coumarin derivatives containing pyrazole and indenone rings as potent antioxidant and antihyperglycemic agents underscores the broader pharmaceutical and therapeutic potential of these chemical frameworks (Kenchappa et al., 2017).
Antibacterial and Antioxidant Activities
Investigations into new classes of compounds for their antibacterial and antioxidant activities demonstrate the potential of these chemical frameworks in addressing microbial resistance and oxidative stress-related conditions (Al-ayed, 2011).
properties
IUPAC Name |
N-(3,4-dihydro-2H-chromen-3-ylmethyl)-3-(4,5-dimethyl-1H-pyrazol-3-yl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N3O2/c1-12-13(2)20-21-16(12)7-8-18(22)19-10-14-9-15-5-3-4-6-17(15)23-11-14/h3-6,14H,7-11H2,1-2H3,(H,19,22)(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SIUXOIXFIXWWBF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(NN=C1CCC(=O)NCC2CC3=CC=CC=C3OC2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.